molecular formula C6H10N2O2 B8572934 1-Formyl-4-methyl-3-oxopiperazine

1-Formyl-4-methyl-3-oxopiperazine

Cat. No. B8572934
M. Wt: 142.16 g/mol
InChI Key: XWXZAWPYXSSZJE-UHFFFAOYSA-N
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Description

1-Formyl-4-methyl-3-oxopiperazine is a useful research compound. Its molecular formula is C6H10N2O2 and its molecular weight is 142.16 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C6H10N2O2

Molecular Weight

142.16 g/mol

IUPAC Name

4-methyl-3-oxopiperazine-1-carbaldehyde

InChI

InChI=1S/C6H10N2O2/c1-7-2-3-8(5-9)4-6(7)10/h5H,2-4H2,1H3

InChI Key

XWXZAWPYXSSZJE-UHFFFAOYSA-N

Canonical SMILES

CN1CCN(CC1=O)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 6.4 g of 1-formyl-3-oxo-piperazine in 10 ml of anhydrous dimethylformamide was added 2.7 g of a sodium hydride (purity 53%) with ice-cooling, and the resulting mixture was reacted at room temperature for 1 hour. Subsequently, the mixture was incorporated with 7.1 g of methyl iodide and reacted for 10 hours. After the reaction, the dimethylformamide was removed by reduced pressure distillation to obtain 1-formyl-4-methyl-3-oxo-piperazine. This piperazine was dissolved in 70 ml of a 50% aqueous acetone solution containing 2.2 g of sodium hydroxide, and the resulting solution was reacted at room temperature for 3 hours. Thereafter, the solvent was removed by distillation under reduced pressure, and the residue was charged into acetone to deposit insolubles. The insolubles were separated by filtration, and the acetone was removed from the filtrate by distillation under reduced pressure. Subsequently, the residue was subjected to reduced pressure distillation to obtain 5.2 g of 1-methyl-2-oxo-piperazine, b.p. 104° C/4 mmHg, yield 91%.
Quantity
6.4 g
Type
reactant
Reaction Step One
Quantity
2.7 g
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reactant
Reaction Step One
Quantity
10 mL
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solvent
Reaction Step One
Quantity
7.1 g
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reactant
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